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Compound of Interest

Compound Name:
[(4-Bromophenyl)methyl](pyridin-

2-ylmethyl)amine

CAS No.: 774556-79-5

Cat. No.: B471262

Get Quote

Technical Guide & Mechanism of Action

Executive Summary
(4-Bromophenyl)methylamine (CAS: 3959-07-7) is a primary arylalkylamine utilized primarily as

a chemical probe and metabolic substrate for amine oxidases, specifically Semicarbazide-

Sensitive Amine Oxidase (SSAO/VAP-1) and Monoamine Oxidase B (MAO-B).[1] Unlike direct

receptor ligands, its biological activity is defined by its enzymatic conversion into reactive

intermediates—hydrogen peroxide (

) and 4-bromobenzaldehyde—which drive downstream signaling or cytotoxicity. In medicinal
chemistry, it serves as a critical "fragment" for synthesizing selective inhibitors of VAP-1 and
MCH-R1.[1]
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Key Characteristic Detail

Primary Target
Semicarbazide-Sensitive Amine Oxidase (SSAO

/ VAP-1)

Secondary Target Monoamine Oxidase B (MAO-B)

Mechanism Type Oxidative Deamination (Substrate)

Metabolic Products
4-Bromobenzaldehyde,

, Ammonia

Physiological Effect

Oxidative stress induction; Endothelial activation

(via

)

Physicochemical Profile
Understanding the physicochemical properties is essential for predicting the molecule's ability

to penetrate the blood-brain barrier (BBB) and access intracellular or membrane-bound

enzymes.[1]
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Property Value Significance

Molecular Formula
Halogenated benzylamine

scaffold.[1][2]

Molecular Weight 186.05 g/mol
Low MW fragment, ideal for

lead optimization.

LogP ~1.9 - 2.1

Moderate lipophilicity; capable

of passive diffusion across

membranes.[1]

pKa ~9.3 (Amine)
Predominantly protonated (

) at physiological pH (7.4).

H-Bond Donors/Acceptors 1 / 1

Minimal polar surface area,

facilitating binding to

hydrophobic pockets.[1]

Mechanism of Action: Enzymatic Interaction
The core mechanism of (4-Bromophenyl)methylamine is its function as a high-affinity substrate

for copper-containing amine oxidases.[1]

Primary Pathway: SSAO/VAP-1 Oxidative Deamination
Vascular Adhesion Protein-1 (VAP-1), also known as SSAO, is an endothelial enzyme that

mediates leukocyte trafficking.[1][3][4] (4-Bromophenyl)methylamine binds to the active site of

VAP-1, reacting with the Topaquinone (TPQ) cofactor.

The Catalytic Cycle:

Schiff Base Formation: The primary amine attacks the C5 carbonyl of the oxidized TPQ

cofactor, forming a substrate-Schiff base.

Proton Abstraction: A conserved aspartate residue abstracts a proton from the

-carbon, reducing the cofactor to the aminoquinol form.
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Hydrolysis: The Schiff base is hydrolyzed, releasing 4-bromobenzaldehyde.

Reoxidation: The reduced cofactor reacts with molecular oxygen (

), releasing Hydrogen Peroxide (

) and Ammonia (

), restoring the oxidized TPQ.

DOT Diagram: SSAO/VAP-1 Catalytic Cycle

(4-Bromophenyl)methylamine Substrate-TPQ Schiff BaseBinding

VAP-1 (TPQ-Oxidized)
Binding
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Caption: The Ping-Pong Bi-Bi catalytic cycle of SSAO/VAP-1. The substrate is converted to an

aldehyde, generating toxic

during cofactor reoxidation.

Biological Consequences of Metabolism
The "action" of this molecule is largely defined by its metabolic byproducts:

Hydrogen Peroxide (

): Acts as a local signaling molecule. In endothelial cells, local

generation upregulates adhesion molecules (E-selectin, P-selectin), promoting the
recruitment of neutrophils and lymphocytes. This mimics an inflammatory state.[1]

4-Bromobenzaldehyde: A reactive aldehyde that can form adducts with cellular proteins (via

lysine residues) or induce further oxidative stress if not rapidly detoxified by aldehyde
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dehydrogenases (ALDH).[1]

Experimental Protocols
For researchers utilizing (4-Bromophenyl)methylamine, the following protocols ensure valid

data generation regarding amine oxidase activity.

Spectrophotometric SSAO Activity Assay
This assay quantifies the rate of

production coupled to a peroxidase reaction.

Reagents:

Buffer: 0.1 M Potassium Phosphate, pH 7.4.

Substrate: 10 mM (4-Bromophenyl)methylamine stock in DMSO.

Detection System: Peroxidase (HRP) + Amplex Red (or 4-Aminoantipyrine/Phenol).[1]

Enzyme Source: Human recombinant VAP-1 or rat adipose tissue homogenate.[1]

Workflow:

Preparation: Dilute enzyme source in phosphate buffer (final vol 100 µL).

Pre-incubation: Add specific MAO inhibitors (e.g., Pargyline, 1 µM) to block MAO-A/B activity,

isolating SSAO activity. Incubate for 30 min at 37°C.

Initiation: Add 50 µL of detection mix (HRP + Amplex Red) followed by 50 µL of (4-

Bromophenyl)methylamine (Final conc. 0.1 – 1.0 mM).

Measurement: Monitor fluorescence (Ex/Em 571/585 nm) or absorbance (490 nm) kinetically

for 30–60 minutes.

Validation: Use Semicarbazide (1 mM) as a negative control; it should completely abolish

activity if mediated by SSAO.
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Synthetic Utility (Suzuki-Miyaura Coupling)
As a scaffold, the bromine handle allows for rapid diversification.

Reaction: (4-Bromophenyl)methylamine + Aryl Boronic Acid

Biaryl-methylamine.[1]

Note: The free amine must often be Boc-protected prior to coupling to prevent catalyst

poisoning or side reactions.[1]

Toxicology & Safety
Corrosivity: As a primary benzylamine, it is corrosive to skin and mucous membranes (Skin

Corr. 1B).

Neurotoxicity: While less potent than its derivative DSP-4, high systemic doses can lead to

accumulation of neurotoxic aldehydes.

Handling: All procedures must be conducted in a fume hood with nitrile gloves and eye

protection. Neutralize spills with dilute acetic acid.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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